Cas no 81066-14-0 (Methanone, (3-bromo-2-hydroxyphenyl)cyclohexyl-)

• Product name: Methanone, (3-bromo-2-hydroxyphenyl)cyclohexyl-
• CAS No: 81066-14-0
• MF: C₁₃H₁₅O₂Br
• MW: 283.161
• CID: 704622
• PubChem ID: 13794436

Methanone, (3-bromo-2-hydroxyphenyl)cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-bromo-2-hydroxyphenyl)cyclohexyl-
• (3-bromo-2-hydroxyphenyl)-cyclohexylmethanone
• (3-Bromo-2-hydroxyphenyl)(cyclohexyl)methanone
• DTXSID20549648
• (3-bromo-2-hydroxyphenyl)cyclohexylmethanone
• 81066-14-0

• Inchi： InChI=1S/C13H15BrO2/c14-11-8-4-7-10(13(11)16)12(15)9-5-2-1-3-6-9/h4,7-9,16H,1-3,5-6H2
• InChI Key： OEGYYKSFXKTBIA-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C(=O)C2=C(C(=CC=C2)Br)O

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 4.6